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Compound of Interest

Compound Name: 3-(Pyridin-3-Yl)Benzaldehyde

Cat. No.: B138089

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-(Pyridin-3-Yl)Benzaldehyde is a biaryl aromatic aldehyde of interest in medicinal chemistry
and materials science. Its structure, featuring a pyridine ring linked to a benzaldehyde moiety,
makes it a valuable intermediate in the synthesis of more complex molecules, including
potential kinase inhibitors and other bioactive compounds.[1] A thorough understanding of its
physical properties is essential for its effective use in synthesis, formulation, and quality control.
This guide provides a summary of the known physical properties of 3-(Pyridin-3-
Yl)Benzaldehyde, along with general experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 3-(Pyridin-3-YI)Benzaldehyde are summarized below. These
properties are crucial for handling, storage, and reaction setup.
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Property Value Reference
Molecular Formula C12H9NO [1]
Molecular Weight 183.21 g/mol

CAS Number 131231-24-8 [1]
Appearance Cloudy viscous liquid

Boiling Point 355.8 °C at 760 mmHg [1]

Density 1.147 g/cm3

Refractive Index 1.614

Data not available for this
isomer. The related isomer, 4-

Melting Point (Pyridin-3-yl)benzaldehyde,
has a reported melting point of
52-57 °C.[2]

Specific quantitative data is not
readily available. Based on the
structure, it is expected to have

Solubility low solubility in water and be
soluble in common organic
solvents such as ethanol,
DMSO, and acetone.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 3-(Pyridin-3-
Yl)Benzaldehyde are not available in the public domain. However, standard methodologies for
organic compounds can be applied.

Determination of Boiling Point (General Protocol)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a viscous liquid like 3-(Pyridin-3-Yl)Benzaldehyde, a common method is the
distillation method.
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Apparatus:

¢ Distillation flask

o Condenser

e Receiving flask

e Thermometer

e Heating mantle

 Boiling chips

Procedure:

Place a small volume of 3-(Pyridin-3-YI)Benzaldehyde and a few boiling chips into the
distillation flask.

o Assemble the distillation apparatus. The thermometer bulb should be positioned so that the
top of the bulb is level with the bottom of the side-arm of the distillation flask.

» Begin heating the flask gently with the heating mantle.

e Record the temperature when the liquid begins to boil and the temperature remains constant
as the vapor condenses and collects in the receiving flask. This constant temperature is the
boiling point.

e |tis important to record the atmospheric pressure at the time of the measurement, as boiling
point is pressure-dependent.

Determination of Melting Point (General Protocol for
Viscous Liquids/Solids)

Since 3-(Pyridin-3-Yl)Benzaldehyde is described as a viscous liquid, it may solidify at a lower
temperature. If a solid form can be obtained, its melting point can be determined using a
standard melting point apparatus.
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Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)

o Sample of solidified 3-(Pyridin-3-YI)Benzaldehyde

Procedure:

If the sample is liquid at room temperature, it should be cooled to induce solidification.
 Introduce a small amount of the finely powdered solid sample into a capillary tube.

o Tap the tube to pack the sample at the bottom.

e Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to about 15-20 °C below the expected melting point, then reduce the
heating rate to 1-2 °C per minute.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the last crystal melts (the end of the melting range).[3][4][5]

Determination of Solubility (General Protocol)

Apparatus:

 Vials or test tubes

o Vortex mixer or magnetic stirrer
e Analytical balance

Procedure:
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e To a series of vials, add a known volume (e.g., 1 mL) of various solvents (e.g., water,
ethanol, DMSO, acetone).

e Add a small, accurately weighed amount of 3-(Pyridin-3-YI)Benzaldehyde to each vial.

» Agitate the mixtures vigorously using a vortex mixer or magnetic stirrer at a constant
temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

 Visually inspect the vials for any undissolved solute.

« |f the compound dissolves completely, add more solute in known increments until saturation
is reached (i.e., solid material remains).

e The solubility can then be expressed quantitatively (e.g., in mg/mL or mol/L).

Visualizations
Logical Relationship of Physical Properties

The following diagram illustrates the interconnectedness of the core physical properties of a
chemical compound like 3-(Pyridin-3-YI)Benzaldehyde.

Molecular Structure

(C12H9NO)
Molecular Weight
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Figure 1: Interrelation of Physical Properties
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Caption: Interrelation of Physical Properties.

Conceptual Workflow for Physical Property
Determination

This diagram outlines a general workflow for the experimental determination of the key physical
properties discussed.
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Figure 2: Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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